Cas no 2137612-12-3 (2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid)

• Product Name: 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid
• CAS No: 2137612-12-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5783197
• PubChem ID: 165450879
• Update Time: 2025-07-15

2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-704576
• 2-(1-cyclopropyl-3,5-dimethylcyclohexyl)acetic acid
• 2137612-12-3
• 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid

• Inchi： 1S/C13H22O2/c1-9-5-10(2)7-13(6-9,8-12(14)15)11-3-4-11/h9-11H,3-8H2,1-2H3,(H,14,15)
• InChI Key： OCKWAMVRXYANFS-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(C)CC(C)C1)C1CC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid

Introduction to 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid (CAS No. 2137612-12-3)

2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137612-12-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of acetic acid derivatives, characterized by a substituted cyclohexane ring appended with a cyclopropyl group and methyl substituents. The unique structural motif of this molecule presents intriguing opportunities for its application in drug discovery and synthetic chemistry.

The molecular structure of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid consists of a central cyclohexane ring modified with two methyl groups at the 3rd and 5th positions, further functionalized with a cyclopropyl side chain attached to the 1st carbon atom. This arrangement imparts steric and electronic properties that make it a versatile scaffold for medicinal chemistry interventions. The presence of both rigid and flexible components in its structure allows for diverse interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel molecular entities that can modulate biological pathways associated with diseases such as cancer, inflammation, and metabolic disorders. The structural features of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid align well with the principles of pharmacophore design, where specific spatial arrangements of functional groups are critical for achieving desired pharmacological effects. The cyclopropyl group, in particular, has been identified as a key structural element in several bioactive molecules due to its ability to engage in favorable non-covalent interactions with biological targets.

One of the most compelling aspects of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid is its potential as a precursor for more complex drug candidates. Researchers have leveraged similar acetic acid derivatives to develop molecules with enhanced binding affinity and selectivity. For instance, modifications to the side chains of acetic acid derivatives have been shown to improve solubility and metabolic stability, critical factors for drug efficacy and safety. The cyclopropyl-substituted acetic acid derivative offers a unique platform for such modifications, enabling the synthesis of structurally diverse analogs.

The synthesis of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropyl group into the molecular framework requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct complex cyclic structures more efficiently than ever before. For example, transition metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds that are essential for constructing the desired framework.

Recent studies have highlighted the role of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid in exploring novel therapeutic avenues. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology treatments. The steric bulk provided by the cyclopropyl group can be exploited to modulate binding interactions with protein kinases, potentially leading to more effective inhibitors with improved selectivity profiles. Additionally, the methyl substituents on the cyclohexane ring offer handles for further derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and polar surface area.

The pharmacokinetic behavior of 2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid is another area of active investigation. Understanding how structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) is crucial for optimizing drug candidates before they enter clinical trials. Computational modeling techniques have been employed to predict ADME properties based on molecular structure, providing valuable insights into potential liabilities early in the discovery process.

In conclusion,2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid represents a fascinating molecular entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2-(1-Cyclopropyl-3,5-dimethylcyclohexyl)acetic acid is likely to play an increasingly important role in future drug discovery efforts.